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Introduction

Inpyrfluxam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide,
belonging to the pyrazole-carboxamide chemical group and classified under FRAC (Fungicide
Resistance Action Committee) Group 7.[1][2] It effectively controls a range of fungal pathogens
across various crops by inhibiting mitochondrial respiration in fungi.[1][3][4] This guide provides
a comparative evaluation of Inpyrfluxam's performance in fungicide rotation programs aimed
at managing resistance, supported by experimental data and detailed methodologies.

Mode of Action: Inhibition of Succinate
Dehydrogenase

Inpyrfluxam's primary mode of action is the inhibition of the succinate dehydrogenase (SDH)
enzyme, also known as Complex Il, in the mitochondrial electron transport chain of fungi.[1][2]
[3] This enzyme is a critical component of both the tricarboxylic acid (TCA) cycle and the
electron transport chain, responsible for the oxidation of succinate to fumarate. By binding to
the ubiquinone-binding (Qp) site of the SDH enzyme, Inpyrfluxam blocks the transfer of
electrons to ubiquinone, thereby halting ATP production and ultimately leading to fungal cell
death.[3]
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Caption: Simplified signaling pathway of SDHI fungicide action.

Comparative Efficacy of Inpyrfluxam

Experimental data demonstrates Inpyrfluxam's efficacy against a variety of economically

important fungal pathogens. Its performance is comparable or superior to other commercial

fungicides, including other SDHIs and fungicides with different modes of action.

In Vitro Efficacy

In vitro studies are crucial for determining the intrinsic activity of a fungicide against a
pathogen. The half-maximal effective concentration (EC50), which represents the concentration

of a fungicide that inhibits 50% of mycelial growth, is a key metric.

Table 1: In Vitro Efficacy (EC50 in pug/mL) of Inpyrfluxam and Other Fungicides against

Rhizoctonia solani
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. FRAC R. solani R. solani R. solani
Fungicide Reference
Group AG-1-1A AG-2-2 1lIB AG-4 HG-I

Inpyrfluxam 7 (SDHI) 0.015 0.0095 0.0011 [5]

Azoxystrobin 11 (Qol) - 0.36 - [6]
No direct
comparative

Fluxapyroxad 7 (SDHI)
EC50 data
found

: >100
Boscalid 7 (SDHI) ] - - [7]
(Resistant)

Note: Direct comparative EC50 values for all fungicides against the same isolates under
identical conditions are limited in the reviewed literature. The data presented is compiled from
different studies and should be interpreted with caution.

In Vivo and Field Efficacy

Field trials provide a more realistic assessment of a fungicide's performance under agricultural

conditions.

Table 2: Field Efficacy of Inpyrfluxam in Rotation Programs for Disease Control
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= Disease Inpyrfluxam Comparator Efficacy Reference(s
ro
& (Pathogen) Program Program(s) Outcome )
Inpyrfluxam
reduced
disease
incidence to
25% from
68% in the
) untreated
Sheath Blight _
) ) i Inpyrfluxam Azoxystrobin,  control,
Rice (Rhizoctonia o ) [8]
) application Fluxapyroxad  showing no
solani) N
significant
difference
from
azoxystrobin
(30%) and
fluxapyroxad
(32%).
] Inpyrfluxam
Premix of
) ] demonstrated
Aerial Blight Fluxapyroxad
) ) Inpyrfluxam "excellent
Soybean (Rhizoctonia + ] [8]
) alone ) efficacy,”
solani) Pyraclostrobi
comparable
n
to the premix.
Inpyrfluxam
Rhizoctonia provided
Limb and Pod disease
Inpyrfluxam )
Peanut Rot ) ] Azoxystrobin control [9]
_ _ in rotation _
(Rhizoctonia equivalent to
solani) the registered
alternatives.

Apple Scab Inpyrfluxam Penthiopyrad Inpyrfluxam [8]
(Venturia application reduced scab
inaequalis) severity to

2% from 11%
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in the
untreated
control,
compared to
4% for
penthiopyrad.

Inpyrfluxam
reduced
powdery
mildew to 2%
from 20% in

the untreated

Powdery ]
) Penthiopyrad, control,
Mildew Inpyrfluxam ) o
Apple o Kresoxim- significantly [8]
(Podosphaer application
) methyl more

a leucotricha) i
effective than
penthiopyrad
and
kresoxim-
methyl (both
6%0).
Inpyrfluxam
provided

Asian 100% control

Soybean ] and was

Inpyrfluxam Other major )
Soybean Rust superior to [10]
(0.16 ppm) SDHIs )
(Phakopsora other major
pachyrhizi) SDHiIs in

laboratory pot

tests.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings.
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In Vitro Fungicide Sensitivity Assay (Mycelial Growth
Inhibition)

This protocol is a standard method for determining the EC50 values of fungicides against
mycelial fungi like Rhizoctonia solani.

o Media Preparation: Prepare Potato Dextrose Agar (PDA) and amend with serial dilutions of
the test fungicide (e.g., Inpyrfluxam, Azoxystrobin) to achieve a range of final
concentrations. A non-amended PDA serves as the control.

« Inoculation: Aseptically place a mycelial plug (typically 5 mm in diameter) from the growing
edge of an actively growing fungal culture onto the center of each fungicide-amended and
control PDA plate.

 Incubation: Incubate the plates at a controlled temperature (e.g., 25-28°C) in the dark.

o Data Collection: Measure the colony diameter in two perpendicular directions at specified
time intervals (e.g., 48, 72 hours) until the mycelium in the control plates reaches the edge of
the plate.

o Data Analysis: Calculate the percentage of mycelial growth inhibition for each fungicide
concentration relative to the control. The EC50 value is then determined by probit analysis or
by regressing the inhibition percentage against the logarithm of the fungicide concentration.
[11][12]

Field Efficacy Trial for Soybean Foliar Diseases

This protocol outlines a typical field experiment to evaluate the efficacy of fungicides in
controlling diseases like Asian Soybean Rust.

o Experimental Design: Establish a randomized complete block design with multiple
replications (typically 3-4) for each treatment.

e Plot Establishment: Plant a soybean variety susceptible to the target disease in plots of a
standardized size.
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e Fungicide Application: Apply fungicides at predetermined growth stages (e.g., R1 - beginning
flowering, R3 - beginning pod) using a calibrated sprayer to ensure uniform coverage.
Treatments include an untreated control, Inpyrfluxam, and comparator fungicides, applied
as part of a rotational or mixed program.

o Disease Assessment: Visually assess disease severity at regular intervals after application,
using a standardized rating scale (e.g., percentage of leaf area affected).

 Yield Data: At crop maturity, harvest the center rows of each plot and determine the grain

yield, adjusting for moisture content.

 Statistical Analysis: Analyze the disease severity and yield data using appropriate statistical
methods (e.g., ANOVA) to determine significant differences between treatments.[13][14][15]

Resistance Management Strategies

The repeated use of fungicides with the same mode of action exerts strong selection pressure
on fungal populations, leading to the development of resistance. Inpyrfluxam, as a Group 7
fungicide, is considered to be at a medium to high risk for resistance development.[9]
Therefore, its integration into a robust resistance management program is crucial.

Fungicide Rotation

The cornerstone of resistance management is the rotation of fungicides with different FRAC
codes. A well-designed rotation program prevents the continuous selection for resistance to a

single mode of action.
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v

Note: Tank-mixing with a multi-site fungicide (e.g., FRAC Group M) is also a key strategy. T

Click to download full resolution via product page

Caption: Example of a fungicide rotation program incorporating Inpyrfluxam.

Key Principles for Inpyrfluxam in Rotation Programs:

Alternate Modes of Action: Avoid consecutive applications of Inpyrfluxam or other FRAC
Group 7 fungicides. Rotate with fungicides from different FRAC groups, such as

demethylation inhibitors (DMIs, FRAC Group 3) or quinone outside inhibitors (Qols, FRAC
Group 11).[16]
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e Tank Mixtures: When appropriate, tank-mix Inpyrfluxam with a multi-site fungicide (FRAC
Groups M1-M12) to broaden the spectrum of control and further reduce the selection
pressure for resistance.[17]

e Scouting and Thresholds: Base fungicide applications on regular field scouting and
established disease thresholds to avoid unnecessary treatments.

o Follow Label Recommendations: Adhere strictly to the manufacturer's recommendations for
application rates, timing, and the maximum number of applications per season.[17]

Fithess Cost of Resistance

Fungicide resistance mutations can sometimes be associated with a "fitness cost,” meaning
that in the absence of the fungicide, the resistant strains are less competitive than the wild-type
(sensitive) strains.[18] This can manifest as reduced mycelial growth, lower spore production,
or decreased virulence. The presence of a fitness cost is advantageous for resistance
management, as the proportion of resistant individuals in the fungal population may decline
when the selective pressure of the fungicide is removed.

While the concept of fithess cost is well-established for SDHI fungicides, specific quantitative
data on fitness penalties associated with Inpyrfluxam resistance are not yet widely available in
the reviewed literature. However, studies on other SDHI fungicides have shown variable fitness
costs depending on the specific mutation and the fungal species. For some pathogens and
mutations, no significant fithess penalties have been observed.[16]

Conclusion

Inpyrfluxam is a highly effective SDHI fungicide with a broad spectrum of activity against key
fungal pathogens. Its performance is comparable, and in some cases superior, to other
commercial fungicides. As a Group 7 fungicide, Inpyrfluxam is a valuable tool for disease
management, particularly when incorporated into a well-designed fungicide rotation program to
mitigate the risk of resistance development. Adherence to resistance management strategies,
including the alternation of modes of action and the use of tank mixtures, is essential to
preserve the long-term efficacy of Inpyrfluxam and other at-risk fungicides. Further research is
needed to quantify the fitness costs associated with Inpyrfluxam resistance in various fungal
pathogens to further refine resistance management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6594776#evaluating-inpyrfluxam-in-
fungicide-rotation-programs-for-resistance-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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